Cas no 21259-25-6 (N-(2-benzoyl-4-chlorophenyl)benzamide)

• Product Name: N-(2-benzoyl-4-chlorophenyl)benzamide
• CAS No: 21259-25-6
• MF: C₂₀H₁₄ClNO₂
• MW: 335.783664226532
• CID: 1399443
• PubChem ID: 769981
• Update Time: 2025-06-25

N-(2-benzoyl-4-chlorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-benzoyl-4-chlorophenyl)-
• N-(2-benzoyl-4-chlorophenyl)benzamide
• 6K-907
• F0015-0039
• HMS2310I17
• AKOS002789408
• 21259-25-6
• N-(2-benzoyl-4-chlorophenyl)benzenecarboxamide
• N-[4-chloro-2-(phenylcarbonyl)phenyl]benzamide
• Oprea1_368071
• DTXSID10354349
• SCHEMBL11571840
• 2-Benzoylamino-5-chlorbenzophenon
• MFCD00861732
• CS-0328328
• CHEMBL1496102
• MLS000326109
• SMR000170298
• STK390558

• Inchi： 1S/C20H14ClNO2/c21-16-11-12-18(22-20(24)15-9-5-2-6-10-15)17(13-16)19(23)14-7-3-1-4-8-14/h1-13H,(H,22,24)
• InChI Key： IUXBGCZGJQVUBJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C1C=CC=CC=1)=O)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 335.07142
• Monoisotopic Mass: 335.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-benzoyl-4-chlorophenyl)benzamide

Introduction to N-(2-benzoyl-4-chlorophenyl)benzamide and Its Significance in Modern Chemical Biology

N-(2-benzoyl-4-chlorophenyl)benzamide (CAS No. 21259-25-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a promising potential in various biological and therapeutic applications. The molecular architecture of N-(2-benzoyl-4-chlorophenyl)benzamide incorporates both benzoyl and chlorophenyl groups, which are known for their diverse pharmacological properties. These structural elements contribute to the compound's ability to interact with biological targets, making it a valuable candidate for further exploration in drug discovery and development.

The chemical properties of N-(2-benzoyl-4-chlorophenyl)benzamide are influenced by the presence of the benzoyl group at the 2-position and the chlorophenyl group at the 4-position of the benzene ring. The benzoyl group is a well-known pharmacophore that can enhance the binding affinity of a molecule to its target receptor. On the other hand, the chlorophenyl group introduces a hydrophobic region that can improve the compound's solubility and bioavailability. These features make N-(2-benzoyl-4-chlorophenyl)benzamide an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds that incorporate both benzoyl and chlorophenyl moieties. Several studies have demonstrated that such compounds can exhibit potent activity against various diseases, including cancer, inflammation, and neurological disorders. For instance, derivatives of N-(2-benzoyl-4-chlorophenyl)benzamide have shown promising results in preclinical studies as inhibitors of specific enzymes involved in disease pathways. These findings highlight the compound's potential as a lead molecule for further drug development.

The synthesis of N-(2-benzoyl-4-chlorophenyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically starts with the formation of an amide bond between 2-benzoyl-4-chlorobenzonitrile and an appropriate amine derivative. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthesis pathway. These methods not only improve efficiency but also enhance the overall quality of the final product.

The pharmacological profile of N-(2-benzoyl-4-chlorophenyl)benzamide has been extensively studied in recent years. Research has revealed that this compound can modulate various biological pathways by interacting with specific targets. For example, studies have shown that it can inhibit the activity of certain kinases, which are key enzymes involved in cell signaling pathways associated with cancer progression. Additionally, N-(2-benzoyl-4-chlorophenyl)benzamide has demonstrated anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines.

The potential therapeutic applications of N-(2-benzoyl-4-chlorophenyl)benzamide extend beyond cancer and inflammation. Emerging research suggests that this compound may also have neuroprotective effects, making it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the increasing prevalence of neurodegenerative diseases worldwide. The ability of N-(2-benzoyl-4-chlorophenyl)benzamide to cross the blood-brain barrier is another significant advantage, as it allows for direct action on neural targets.

In conclusion, N-(2-benzoyl-4-chlorophenyl)benzamide (CAS No. 21259-25-6) is a multifaceted compound with a wide range of potential applications in chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery and development. The growing body of research on this compound underscores its significance as a lead molecule for designing novel therapeutic agents. As scientific understanding continues to evolve, it is expected that N-(2-benzoyl-4-chlorophenyl)benzamide will play an increasingly important role in addressing some of today's most challenging medical conditions.